Cas no 2229602-66-6 (1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229602-66-6
• MF: C₁₀H₉ClF₂N₂O₂
• MW: 262.640468358994
• CID: 6010685
• PubChem ID: 165967644
• Update Time: 2025-10-29

1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropylmethanamine
• EN300-2002159
• [1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropyl]methanamine
• 2229602-66-6

• Inchi： 1S/C10H9ClF2N2O2/c11-7-3-6(1-2-8(7)15(16)17)9(5-14)4-10(9,12)13/h1-3H,4-5,14H2
• InChI Key： ZBWDRWHYEFHWEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CC1(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.0320616g/mol
• Monoisotopic Mass: 262.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-chloro-4-nitrophenyl)-2,2-difluorocyclopropylmethanamine

1-(3-Chloro-4-Nitrophenyl)-2,2-Difluorocyclopropylmethanamine: A Comprehensive Overview

1-(3-Chloro-4-Nitrophenyl)-2,2-Difluorocyclopropylmethanamine is a highly specialized organic compound with the CAS number 222960-66-6. This compound is characterized by its unique structure, which combines a chloro-nitro-substituted phenyl group with a difluorocyclopropylmethanamine moiety. The molecule's complexity and functional group diversity make it a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and chemical synthesis.

The compound's structure is notable for its cyclopropane ring, which introduces strain and reactivity into the molecule. The chlorine and nitro groups on the phenyl ring contribute to electronic effects, influencing the compound's reactivity and stability. The difluoro substitution on the cyclopropane ring adds further complexity, potentially enhancing the molecule's ability to participate in various chemical transformations.

Recent studies have highlighted the potential of 1-(3-Chloro-4-Nitrophenyl)-2,2-Difluorocyclopropylmethanamine in drug discovery. Its unique electronic properties and structural features make it a promising candidate for designing bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing heterocyclic compounds, which are often key components in pharmaceutical agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The synthesis pathway typically begins with the preparation of the chloro-nitrophenyl intermediate, followed by coupling with the difluorocyclopropylmethanamine moiety. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The compound's applications extend beyond pharmaceuticals. Its unique structure makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with intricate architectures. Additionally, its reactivity under specific conditions has been leveraged in catalytic processes, offering new avenues for green chemistry and sustainable synthesis methods.

From an environmental perspective, understanding the behavior of 1-(3-Chloro-4-Nitrophenyl)-2,2-Difluorocyclopropylmethanamine in various media is crucial. Recent studies have investigated its stability under different pH conditions and its potential for degradation pathways. These findings are essential for assessing its environmental impact and ensuring safe handling practices.

In conclusion, 1-(3-Chloro-4-Nitrophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No: 222960-66-6) is a versatile compound with significant potential in multiple areas of chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable asset in both academic and industrial settings.